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Compound of Interest

Compound Name: 4-Ethyl-3,4-dimethyloctane

Cat. No.: B14551520 Get Quote

Technical Guide: 4-Ethyl-3,4-dimethyloctane
Audience: Researchers, scientists, and drug development professionals.

Preamble: 4-Ethyl-3,4-dimethyloctane is a saturated, branched-chain alkane. As a simple

hydrocarbon, it does not possess functional groups that would typically lend it to complex

biological activities, such as engaging in specific signaling pathways relevant to drug

development. Therefore, literature detailing extensive experimental protocols or its role in

cellular signaling is not available. This guide provides the core physicochemical properties and

a logical framework for deriving these characteristics from its chemical name, which is a

foundational skill in chemical and pharmaceutical research.

Core Physicochemical Data
The fundamental molecular properties of 4-Ethyl-3,4-dimethyloctane are summarized below.

These values are critical for any experimental design, analytical characterization, or theoretical

modeling.

Property Value Reference

Molecular Formula C₁₂H₂₆ [1][2]

Molecular Weight 170.3348 g/mol [1]

CAS Registry Number 62183-60-2 [1][2]
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Derivation of Molecular Properties
Understanding the relationship between a compound's IUPAC name and its molecular structure

is crucial for verifying its identity and properties. The following workflow outlines the derivation

of the molecular formula and weight for 4-Ethyl-3,4-dimethyloctane.
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IUPAC Name Analysis

Molecular Formula Calculation

Molecular Weight Calculation

4-Ethyl-3,4-dimethyloctane

Parent Chain: Octane
(8 Carbon atoms)

Identifies parent chain

Substituents:
- 4-Ethyl (2 Carbon atoms)
- 3-Methyl (1 Carbon atom)
- 4-Methyl (1 Carbon atom)

Identifies substituents

Total Carbons:
8 (octane) + 2 (ethyl) + 1 (methyl) + 1 (methyl)

= 12 Carbons

Total Hydrogens (Alkane Rule CnH2n+2):
2 * 12 + 2

= 26 Hydrogens

Apply alkane formula

Molecular Formula: C₁₂H₂₆

Atomic Weights:
C ≈ 12.011
H ≈ 1.008

Requires atomic weights

Calculation:
(12 * 12.011) + (26 * 1.008)

= 144.132 + 26.208

Molecular Weight: 170.34 g/mol

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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